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Compound of Interest

Compound Name: 1-Chloro-2-propanol

Cat. No.: B090593

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 1-Chloro-2-propanol.

1-Chloro-2-propanol is a flammable and toxic chemical that requires careful handling to
ensure the safety of laboratory personnel and the environment.[1] Adherence to proper
personal protective equipment (PPE) protocols, operational procedures, and disposal plans is
critical to mitigate the risks associated with this compound. This guide provides essential, step-
by-step guidance for the safe use of 1-Chloro-2-propanol in a laboratory setting.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Chloro-2-
propanol.
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Property Value

Chemical Formula CsH7CIO[2]

Molecular Weight 94.54 g/mol [1][2][3][4]1[5]
Appearance Clear, colorless liquid[2][6]
Boiling Point 126-127 °C (259-261 °F)[2][3][7]
Flash Point 51-52 °C (123.8-125.6 °F)[1][3][7]
Density 1.111 g/mL at 25 °C[3]

Vapor Pressure 4.875 mmHg at 20 °C[6]

Occupational Exposure Limit (ACGIH TLV-TWA) 1 ppm[8][9][10]

Experimental Protocols: Operational Plan for
Handling 1-Chloro-2-propanol

1. Engineering Controls and Preparation:

» Ventilation: Always handle 1-Chloro-2-propanol in a well-ventilated area.[11] A chemical
fume hood is required.[1]

« Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,
and sparks, from the work area.[8][11] Use explosion-proof electrical and lighting equipment.
[1][11]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[1][8]

2. Personal Protective Equipment (PPE):

e Hand Protection: Wear appropriate chemical-resistant gloves. Butyl rubber and Viton are
recommended materials.[6][8] Always inspect gloves for integrity before use and replace
them immediately if any damage is observed.[7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-propanol
https://www.fishersci.com/store/msds?partNumber=AAB2268614&productDescription=1-CHLRO-2-PROPNOL+TECH+%28RE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-propanol
https://www.sigmaaldrich.com/KR/ko/product/aldrich/292087
https://bg.cpachem.com/msds?num=SB39770&dnl=sd_-_1-Chloro-2-propanol_CAS_127-00-4_EC_204-819-6_%28SB39770%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_-1-Chloro-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-propanol
https://datasheets.scbt.com/sc-237518.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-propanol
https://www.sigmaaldrich.com/KR/ko/product/aldrich/292087
https://cameochemicals.noaa.gov/chemical/20015
https://www.fishersci.com/store/msds?partNumber=AAB2268614&productDescription=1-CHLRO-2-PROPNOL+TECH+%28RE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/292087
https://cameochemicals.noaa.gov/chemical/20015
https://www.sigmaaldrich.com/KR/ko/product/aldrich/292087
https://datasheets.scbt.com/sc-237518.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1610.pdf
https://www.ontario.ca/page/current-occupational-exposure-limits-ontario-workplaces-under-regulation-833
https://elimit.online.worksafebc.com/substance/1-chloro-2-propanol/
https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/127-00-4-A0010866-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2268614&productDescription=1-CHLRO-2-PROPNOL+TECH+%28RE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1610.pdf
https://www.chemos.de/import/data/msds/GB_en/127-00-4-A0010866-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2268614&productDescription=1-CHLRO-2-PROPNOL+TECH+%28RE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/127-00-4-A0010866-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2268614&productDescription=1-CHLRO-2-PROPNOL+TECH+%28RE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1610.pdf
https://datasheets.scbt.com/sc-237518.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1610.pdf
https://cameochemicals.noaa.gov/chemical/20015
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Eye and Face Protection: Chemical splash goggles are mandatory.[6] In situations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[8]

Respiratory Protection: If there is a risk of inhalation or if working outside of a fume hood, a
NIOSH-approved respirator with an organic vapor cartridge is required.[6][7]

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[6][8] In cases of
potential significant exposure, chemical-resistant coveralls may be necessary.[12]

. Handling Procedure:

Container Handling: Keep containers of 1-Chloro-2-propanol tightly closed when not in use
and store them in a cool, dry, and well-ventilated area away from heat and direct sunlight.[8]
[11]

Dispensing: When transferring the liquid, use non-sparking tools and ground and bond the
container and receiving equipment to prevent static discharge.[11]

Personal Hygiene: Avoid all personal contact with the chemical, including inhalation.[6] Do
not eat, drink, or smoke in the work area.[8][11] Wash hands thoroughly after handling.[8]

. Spill Response:
Minor Spills:
o Evacuate non-essential personnel from the immediate area.[8]

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[8]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[8]

o Ventilate the area and wash the spill site once the cleanup is complete.[8]
Major Spills:

o Evacuate the area immediately and alert emergency responders.[6]
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o Move upwind from the spill if possible.[6]

Disposal Plan

All waste containing 1-Chloro-2-propanol must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[6][8]

1. Waste Collection:

o Collect all 1-Chloro-2-propanol waste, including contaminated absorbents and disposable
PPE, in a designated and properly labeled hazardous waste container.[8]

o Ensure the container is compatible with the chemical and is kept tightly sealed.[3]
2. Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

3. Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.

¢ Do not dispose of 1-Chloro-2-propanol down the drain or in regular trash.[11]

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling 1-Chloro-2-
propanol, from preparation to disposal.
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Caption: Workflow for Safe Handling of 1-Chloro-2-propanol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b090593?utm_src=pdf-body-img
https://www.benchchem.com/product/b090593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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